Cas no 104947-96-8 (Benzeneethanol, 3-(hexyloxy)-)

• Product Name: Benzeneethanol, 3-(hexyloxy)-
• CAS No: 104947-96-8
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 1146296
• Update Time: 2024-07-27

Benzeneethanol, 3-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-(hexyloxy)-

• Inchi： 1S/C14H22O2/c1-2-3-4-5-11-16-14-8-6-7-13(12-14)9-10-15/h6-8,12,15H,2-5,9-11H2,1H3
• InChI Key： SNRBGVWUDZATAX-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=CC(OCCCCCC)=C1

Computed Properties

• Exact Mass: 222.16206

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 336.9±17.0 °C(Predicted)
• PSA: 29.46
• pka: 14.85±0.10(Predicted)